Cas no 78385-36-1 ((Benzyloxycarbonylmethyl)triphenylphosphonium bromide)

• Product Name: (Benzyloxycarbonylmethyl)triphenylphosphonium bromide
• CAS No: 78385-36-1
• MF: C₂₇H₂₄BrO₂P
• MW: 491.356027603149
• MDL: MFCD00191780
• CID: 59980
• PubChem ID: 24866100
• Update Time: 2025-06-11

(Benzyloxycarbonylmethyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (Benzyloxycarbonylmethyl)triphenylphosphonium bromide
• (2-oxo-2-phenylmethoxyethyl)-triphenylphosphanium,bromide
• Phosphonium,[2-oxo-2-(phenylmethoxy)ethyl]triphenyl-, bromide (9CI)
• Benzyloxycarbonylmethyltriphenylphosphoniumbromide
• SCHEMBL180801
• DTXSID20458943
• (Cbz-methyl)triphenylphosphonium bromide
• AVQABZVTPWROCF-UHFFFAOYSA-M
• AKOS015913459
• (benzyloxycarbonyl)methyltriphenylphosphonium bromide
• (2-(Benzyloxy)-2-oxoethyl)triphenylphosphoniumbromide
• 78385-36-1
• (2-oxo-2-phenylmethoxyethyl)-triphenylphosphanium;bromide
• (Benzyloxycarbonylmethyl)triphenyl-phosphonium br
• FT-0641674
• MFCD00191780
• CS-W009621
• [2-(Benzyloxy)-2-oxoethyl](triphenyl)phosphanium bromide
• E76046
• (2-benzyloxy-2-oxo-ethyl)-triphenyl-phosphonium bromide
• Phosphonium, [2-oxo-2-(phenylmethoxy)ethyl]triphenyl-, bromide
• [2-(BENZYLOXY)-2-OXOETHYL]TRIPHENYLPHOSPHANIUM BROMIDE
• A839407
• (benzyloxycarbonylmethyl)-triphenyl-phosphoniumbromide
• (2-(Benzyloxy)-2-oxoethyl)triphenylphosphonium bromide
• DB-018033

• MDL： MFCD00191780
• Inchi： 1S/C27H24O2P.BrH/c28-27(29-21-23-13-5-1-6-14-23)22-30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26;/h1-20H,21-22H2;1H/q+1;/p-1
• InChI Key： AVQABZVTPWROCF-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 490.07000
• Monoisotopic Mass: 490.06973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 124 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 39.89000
• LogP: 1.72790
• Vapor Pressure: No data available

(Benzyloxycarbonylmethyl)triphenylphosphonium bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (Benzyloxycarbonylmethyl)triphenylphosphonium bromide

(Benzyloxycarbonylmethyl)triphenylphosphonium bromide and Its Significance in Modern Chemical Biology

The compound with the CAS number 78385-36-1, specifically named as (Benzyloxycarbonylmethyl)triphenylphosphonium bromide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This organophosphorus derivative has garnered considerable attention in recent years due to its versatile applications in synthetic chemistry, particularly in the field of peptide synthesis and the development of bioactive molecules.

In the realm of chemical biology, the utility of this compound stems from its unique structural features, which include a benzyloxycarbonyl (Boc) protecting group and a tripodal phosphonium core. The Boc group is widely recognized for its ability to protect amino groups during peptide coupling reactions, ensuring high fidelity in the synthesis of complex peptides. Simultaneously, the triphenylphosphonium moiety enhances solubility and stability in polar organic solvents, making it an ideal candidate for various synthetic protocols.

Recent advancements in the field have highlighted the role of this compound in facilitating the synthesis of cyclic peptides, which are known for their enhanced biological activity and stability. For instance, studies have demonstrated that incorporating (Benzyloxycarbonylmethyl)triphenylphosphonium bromide into peptide coupling strategies allows for efficient formation of disulfide bonds, a critical step in generating structurally robust cyclic peptides. This has significant implications for drug discovery, particularly in the development of antimicrobial and anticancer agents.

The compound's efficacy has also been explored in the context of solid-phase peptide synthesis (SPPS). Researchers have leveraged its phosphonium-based structure to improve the yield and purity of peptide products. The high reactivity of the benzyloxycarbonyl group ensures minimal side reactions, while the phosphonium salt form enhances handling and storage stability. These attributes make it a preferred choice for industrial-scale peptide manufacturing.

Moreover, emerging research suggests that derivatives of (Benzyloxycarbonylmethyl)triphenylphosphonium bromide may find applications in photochemical reactions and catalysis. The phosphorus center's ability to participate in various coordination chemistry transformations opens up possibilities for designing novel catalysts that can facilitate C-C bond formations or other key reactions in organic synthesis. Such innovations could streamline synthetic pathways, reducing costs and improving sustainability in chemical manufacturing.

The compound's role in medicinal chemistry extends beyond peptide synthesis. It has been utilized as an intermediate in the preparation of protease inhibitors, which are crucial for treating inflammatory diseases and cancer. The Boc-protected amino group allows for selective modification, enabling precise control over drug molecule architecture. This level of precision is essential for optimizing pharmacokinetic properties and minimizing off-target effects.

In conclusion, (Benzyloxycarbonylmethyl)triphenylphosphonium bromide (CAS no. 78385-36-1) stands as a testament to the ingenuity of modern chemical biology. Its multifaceted applications in peptide synthesis, solid-phase chemistry, and catalysis underscore its importance as a versatile building block in pharmaceutical research. As our understanding of molecular interactions deepens, this compound is poised to play an even more pivotal role in shaping the future of drug development.